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Compound of Interest

Compound Name: 2-Fluoro-5-isopropylaniline

CAS No.: 116874-67-0

Cat. No.: B043994

Get Quote

An In-depth Technical Guide to 2-Fluoro-5-isopropylaniline (CAS No. 116874-67-0) for

Advanced Research and Development

Abstract
This technical guide provides a comprehensive overview of 2-Fluoro-5-isopropylaniline, a

key chemical intermediate in the pharmaceutical and agrochemical industries. Identified by its

CAS number 116874-67-0, this compound's unique structural features—a fluorine atom and an

isopropyl group on an aniline scaffold—make it a valuable building block for creating complex

molecules with desirable pharmacokinetic and pharmacodynamic properties. This document,

intended for researchers, chemists, and drug development professionals, details the

compound's chemical identity, physicochemical properties, a validated synthesis pathway with

mechanistic insights, its applications in medicinal chemistry, a detailed experimental protocol,

and essential safety and handling information.

Chemical Identity and Physicochemical Properties
2-Fluoro-5-isopropylaniline is a substituted aniline derivative. The strategic placement of the

fluoro and isopropyl groups significantly influences its chemical reactivity and biological activity
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when incorporated into larger molecules. The fluorine atom can enhance metabolic stability and

binding affinity, while the isopropyl group can improve potency and selectivity.

Table 1: Core Chemical Identifiers

Identifier Value Source

CAS Number 116874-67-0 [1]

IUPAC Name 2-fluoro-5-propan-2-ylaniline [1]

Molecular Formula C₉H₁₂FN [1]

SMILES CC(C)C1=CC(=C(C=C1)F)N [1]

InChIKey
QWYOGCVSPQTKPM-

UHFFFAOYSA-N
[1]

Table 2: Computed Physicochemical Properties

Property Value Source

Molecular Weight 153.20 g/mol [1]

XLogP3 2.5 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 1 [1]

Topological Polar Surface Area 26 Å² [1]

Synthesis Pathway and Mechanistic Rationale
The synthesis of 2-Fluoro-5-isopropylaniline is not commonly detailed in standard literature,

but a logical and efficient pathway can be designed based on fundamental principles of organic

chemistry, starting from the readily available precursor 2-fluoro-5-nitroaniline. This process
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involves the selective reduction of the nitro group to an amine, a cornerstone transformation in

the synthesis of aromatic amines.

The key step is the reduction of the nitro group. While various reagents can accomplish this,

catalytic hydrogenation or reduction with metals in acidic media (like Tin(II) chloride or Iron) are

common, reliable methods in industrial and laboratory settings. The choice of reducing agent is

critical; for instance, iron in the presence of an acid is a cost-effective and efficient method for

selectively reducing nitro groups on an aromatic ring.[2]

2-Fluoro-5-nitroaniline
(CAS: 369-36-8)

Reducing Agent
(e.g., Fe/HCl or SnCl2)

Reduction
of Nitro Group 2-Fluoro-5-isopropylaniline

(CAS: 116874-67-0)

Formation
of Amine

Click to download full resolution via product page

Caption: Synthetic route from a nitro precursor to the target aniline.

Role in Medicinal Chemistry and Drug Development
Substituted anilines are privileged scaffolds in drug discovery.[3] The incorporation of fluorine is

a widely used strategy to modulate a drug candidate's properties, such as:

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, which can block

metabolic oxidation at that position, thereby increasing the drug's half-life.

Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic

interactions with protein targets, enhancing binding affinity and potency.

Membrane Permeability: Strategic fluorination can alter the lipophilicity (as measured by

LogP) of a molecule, influencing its ability to cross cell membranes.[4]

2-Fluoro-5-isopropylaniline serves as a crucial starting material or intermediate for

synthesizing a diverse range of bioactive molecules. It is particularly useful in creating libraries

of compounds for high-throughput screening in the early phases of drug discovery.[5] Its

structure is found in patented compounds investigated for various therapeutic areas, although
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specific blockbuster drugs containing this exact fragment are not prominently in the public

domain.

Experimental Protocol: Synthesis via Nitro Group
Reduction
This protocol describes a robust, self-validating method for synthesizing 2-Fluoro-5-
isopropylaniline from its nitro precursor, 2-Fluoro-5-nitroaniline. The success of the reaction is

easily monitored by Thin Layer Chromatography (TLC) due to the significant polarity difference

between the starting material and the product.

Materials and Equipment:

2-Fluoro-5-nitroaniline (1.0 eq)

Tin(II) chloride dihydrate (SnCl₂, 3.0 eq)

Concentrated Hydrochloric Acid (HCl)

Ethanol (EtOH)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Ethyl acetate (EtOAc)

Magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Separatory funnel, Buchner funnel

Rotary evaporator

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask, dissolve 2-Fluoro-5-nitroaniline in ethanol. To this

solution, add Tin(II) chloride dihydrate.
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Acidification: Carefully add concentrated hydrochloric acid dropwise to the stirring mixture.

The reaction is exothermic and should be controlled.

Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 80-90 °C)

using a heating mantle.

Reaction Monitoring: Monitor the reaction progress using TLC (e.g., 3:1 Hexanes:Ethyl

Acetate). The disappearance of the starting material spot (typically more polar, lower Rf)

indicates reaction completion. This typically takes 2-4 hours.

Quenching and Neutralization: After cooling to room temperature, slowly pour the reaction

mixture over crushed ice. Carefully neutralize the acidic solution by adding saturated sodium

bicarbonate solution until the pH is ~8. A precipitate of tin salts will form.

Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl

acetate (3x volumes).

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer

over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator.

The resulting crude product can be further purified by column chromatography if necessary

to yield pure 2-Fluoro-5-isopropylaniline.
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Reaction Phase

Workup & Purification

1. Combine Reactants
(Nitroaniline, SnCl2, EtOH)

2. Add Conc. HCl

3. Heat to Reflux (2-4h)

4. Monitor via TLC

5. Quench on Ice & Neutralize (NaHCO3)

Reaction Complete

6. Extract with Ethyl Acetate

7. Dry Organic Layer (MgSO4)

8. Concentrate & Purify

Final Product:
2-Fluoro-5-isopropylaniline

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis and purification.
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Safety, Handling, and Storage
As with most aniline derivatives, 2-Fluoro-5-isopropylaniline should be handled with care,

assuming it is toxic and potentially harmful.[6][7]

Handling: Always use this chemical inside a certified chemical fume hood.[8][9] Wear

appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses

with side shields, and a lab coat.[10] Avoid inhalation of vapors and direct contact with skin

and eyes.[8]

First Aid: In case of skin contact, immediately wash the affected area with plenty of soap and

water.[11] For eye contact, flush with water for at least 15 minutes. If inhaled, move to fresh

air.[10] Seek immediate medical attention in all cases of exposure.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.[9][10]

Conclusion
2-Fluoro-5-isopropylaniline (CAS No. 116874-67-0) is a strategically important chemical

intermediate whose value is derived from the synergistic effects of its fluoro and isopropyl

substituents on an aniline core. Its synthesis is achievable through reliable and scalable

chemical transformations. For professionals in drug discovery and development, this compound

represents a versatile building block for creating novel molecules with enhanced therapeutic

potential. Proper understanding of its properties, synthesis, and safe handling procedures is

essential for its effective and responsible use in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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